Cas no 1087798-22-8 (2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate)

• Product Name: 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate
• CAS No: 1087798-22-8
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• MDL: MFCD11099844
• CID: 5053530
• PubChem ID: 39871516
• Update Time: 2025-06-08

2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[2-methyl-6-(propan-2-yl)phenyl]carbamate
• 2,2,2-trifluoroethyl 2-isopropyl-6-methylphenylcarbamate
• Z1723814483
• 2,2,2-trifluoroethyl N-(2-methyl-6-propan-2-ylphenyl)carbamate
• 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate

• MDL： MFCD11099844
• Inchi： 1S/C13H16F3NO2/c1-8(2)10-6-4-5-9(3)11(10)17-12(18)19-7-13(14,15)16/h4-6,8H,7H2,1-3H3,(H,17,18)
• InChI Key： YMCMMNNWMOBQLB-UHFFFAOYSA-N
• SMILES： FC(COC(NC1C(C)=CC=CC=1C(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3

Additional information on 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate

2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate: An Overview of CAS No. 1087798-22-8

2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate (CAS No. 1087798-22-8) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a trifluoroethyl group and a substituted phenylcarbamate moiety. These structural features contribute to its distinct chemical and biological properties, making it a valuable component in various research and development activities.

The molecular formula of 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate is C₁₃H₁₅F₃NO₂, and its molecular weight is approximately 264.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the reaction of trifluoroethanol with the appropriate substituted phenyl isocyanate. This synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical applications.

In recent years, there has been increasing interest in the use of fluorinated compounds in drug development due to their unique properties such as enhanced metabolic stability and improved bioavailability. 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate is one such compound that has shown promise in this area. Studies have demonstrated that the presence of the trifluoroethyl group can significantly enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within the body.

The biological activity of 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate has been extensively investigated in various preclinical models. Research has shown that this compound exhibits potent activity against certain types of cancer cells, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the inhibition of specific enzymes involved in cell proliferation and survival pathways. Additionally, studies have indicated that the compound may have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

In the context of drug delivery systems, 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate has been explored as a prodrug strategy. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The trifluoroethyl group in this compound can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug at the desired site of action. This approach can enhance the therapeutic efficacy while reducing systemic side effects.

The safety profile of 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate has also been evaluated in several studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 2,2,2-Trifluoroethyl N-2-Methyl-6-(propan-2-yl)phenylcarbamate (CAS No. 1087798-22-8) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that new insights and applications for this compound will emerge, contributing to the development of more effective treatments for various diseases.